N-(6-Methyl-1H-indol-3-ylmethyl)-acetamide

• Molecular Formula: C12H14N2O
• Molecular Weight: 202.25 g/mol
• IUPAC Name: N-[(6-methyl-1H-indol-3-yl)methyl]acetamide
• InChI: InChI=1S/C12H14N2O/c1-8-3-4-11-10(6-13-9(2)15)7-14-12(11)5-8/h3-5,7,14H,6H2,1-2H3,(H,13,15)
• InChI Key: PKHRJPVSBQVPDT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C(=CN2)CNC(=O)C

Description

N-(6-Methyl-1H-indol-3-ylmethyl)-acetamide is a useful research compound. Its molecular formula is C12H14N2O and its molecular weight is 202.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of C-(6-methyl-1H-indol-3-yl)-methylamine (0.24 g) in dichloromethane (4 ml) was added acetic anhydride (0.14 ml) and pyridine (0.13 ml) and stirring was continued at 22° C. for 20 min. The mixture was washed with aqueous HCl (1N), the organic layer was dried and evaporated. The residue was chromatographed on silica using dichloromethane/methanol (70:1) to give N-(6-methyl-1H-indol-3-ylmethyl)-acetamide as colorless foam (0.15 g). MS: 203.1 ([M+H]+).

Synthesis routes and methods II

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